Cas no 2229198-18-7 (1-(3-amino-1,1-difluoropropyl)naphthalen-2-ol)

• Product Name: 1-(3-amino-1,1-difluoropropyl)naphthalen-2-ol
• CAS No: 2229198-18-7
• MF: C₁₃H₁₃F₂NO
• MW: 237.245230436325
• CID: 6015785
• PubChem ID: 165972454
• Update Time: 2025-05-20

1-(3-amino-1,1-difluoropropyl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-1,1-difluoropropyl)naphthalen-2-ol
• 2229198-18-7
• EN300-1940587

• Inchi： 1S/C13H13F2NO/c14-13(15,7-8-16)12-10-4-2-1-3-9(10)5-6-11(12)17/h1-6,17H,7-8,16H2
• InChI Key： QKOYMGGQPRECFZ-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1C(=CC=C2C=CC=CC=12)O)F

Computed Properties

• Exact Mass: 237.09652036g/mol
• Monoisotopic Mass: 237.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(3-amino-1,1-difluoropropyl)naphthalen-2-ol

Professional Introduction to Compound with CAS No. 2229198-18-7 and Product Name: 1-(3-amino-1,1-difluoropropyl)naphthalen-2-ol

The compound in question, identified by the CAS number 2229198-18-7, is a specialized organic molecule with the product name 1-(3-amino-1,1-difluoropropyl)naphthalen-2-ol. This compound belongs to a class of naphthalene derivatives that have garnered significant attention in the field of pharmaceutical chemistry due to their unique structural and functional properties. The presence of both amino and fluorine substituents in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of extensive research and development.

In recent years, the exploration of fluorinated aromatic compounds has seen remarkable advancements, particularly in the context of drug design and discovery. The fluorine atoms in 1-(3-amino-1,1-difluoropropyl)naphthalen-2-ol contribute to its metabolic stability and binding affinity, which are critical factors in the development of novel therapeutic agents. The naphthalene core, a well-known scaffold in medicinal chemistry, provides a platform for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The amino group at the 3-position of the propyl chain allows for further derivatization, such as coupling with carboxylic acids or aldehydes, to form amides or esters. These modifications can enhance the solubility and bioavailability of the compound, making it a valuable intermediate in drug development. Additionally, the fluorine atoms at the 1,1-position of the propyl group contribute to electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets.

Recent studies have highlighted the role of fluorinated naphthalenes in modulating enzyme activity and receptor binding. For instance, compounds with similar structural motifs have been investigated for their potential as kinase inhibitors or antiviral agents. The unique combination of functional groups in 1-(3-amino-1,1-difluoropropyl)naphthalen-2-ol positions it as a promising candidate for further exploration in these areas. Researchers have employed computational methods to predict its binding affinity to various protein targets, suggesting that it may exhibit inhibitory effects on certain enzymes involved in disease pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired framework efficiently. The presence of fluorine atoms introduces challenges during synthesis due to their reactivity and sensitivity to certain conditions. However, recent advancements in synthetic methodologies have made it possible to handle fluorinated intermediates more effectively, paving the way for scalable production.

In addition to its pharmaceutical applications, 1-(3-amino-1,1-difluoropropyl)naphthalen-2-ol has shown promise in materials science research. Fluorinated aromatic compounds are known for their thermal stability and electronic properties, making them suitable for use in organic electronics and liquid crystal displays. The naphthalene core can be further functionalized to create polymers or small molecules with specific optical or electronic characteristics. This dual utility as both a pharmaceutical intermediate and a materials science component underscores its versatility and importance.

The regulatory landscape for such compounds is also an important consideration. While 2229198-18-7 is not classified as a hazardous or controlled substance under current regulations, adherence to good laboratory practices (GLP) is essential during its handling and testing phases. This ensures safety for researchers working with the compound while maintaining data integrity for any subsequent applications.

Future research directions may include exploring derivatives of 1-(3-amino-1,1-difluoropropyl)naphthalen-2-ol that exhibit enhanced biological activity or improved pharmacokinetic profiles. Techniques such as structure-based drug design and high-throughput screening can be leveraged to identify optimized analogs. Additionally, investigating its interactions with biological systems through spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry will provide deeper insights into its mechanism of action.

The broader impact of this compound on science cannot be overstated. As research continues to uncover new applications for fluorinated naphthalenes like 2229198-18-7, it is likely that this area will see increased investment from both academic institutions and pharmaceutical companies. The ability to modify these molecules in precise ways offers a powerful toolset for addressing unmet medical needs across various therapeutic areas.